Cas no 2229457-47-8 (4-(but-3-yn-1-yl)-2-ethoxy-1-methoxybenzene)

• Product Name: 4-(but-3-yn-1-yl)-2-ethoxy-1-methoxybenzene
• CAS No: 2229457-47-8
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6005099
• PubChem ID: 165617366
• Update Time: 2025-08-04

4-(but-3-yn-1-yl)-2-ethoxy-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-1-yl)-2-ethoxy-1-methoxybenzene
• 2229457-47-8
• EN300-1815078

• Inchi： 1S/C13H16O2/c1-4-6-7-11-8-9-12(14-3)13(10-11)15-5-2/h1,8-10H,5-7H2,2-3H3
• InChI Key： CDWKHJBVIMMHDN-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)CCC#C)OC

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5Ų

Additional information on 4-(but-3-yn-1-yl)-2-ethoxy-1-methoxybenzene

Introduction to 4-(but-3-yn-1-yl)-2-ethoxy-1-methoxybenzene (CAS No. 2229457-47-8)

4-(but-3-yn-1-yl)-2-ethoxy-1-methoxybenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2229457-47-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a benzene core substituted with ethoxy and methoxy groups and an alkyne functional group, exhibits a unique structural framework that makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 4-(but-3-yn-1-yl)-2-ethoxy-1-methoxybenzene consists of a phenyl ring substituted at the 4-position with a but-3ynyl group, while the 2-position and 1-position are respectively adorned with ethoxy and methoxy groups. This arrangement imparts distinct electronic and steric properties to the molecule, which can be leveraged to modulate its biological activity. The presence of the alkyne moiety introduces a site for further chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in aromatic compounds with alkyne functional groups due to their potential applications in medicinal chemistry. The alkyne group, characterized by its triple bond, can participate in various chemical reactions such as cycloadditions, hydroformylations, and cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. The benzene derivatives containing alkyne groups have been explored for their antimicrobial, anti-inflammatory, and anticancer activities.

One of the most compelling aspects of 4-(but-3-yn-1-yl)-2-ethoxy-1-methoxybenzene is its structural similarity to several known bioactive compounds. For instance, the ethoxy and methoxy substituents on the benzene ring are common features in many pharmacologically active molecules, where they can influence both lipophilicity and metabolic stability. The but-3ynyl group at the 4-position adds an additional layer of complexity, potentially enhancing interactions with biological targets by introducing a rigid planar structure that mimics certain natural product scaffolds.

Recent studies have highlighted the importance of benzene derivatives with alkyne groups in medicinal chemistry. A notable example is the investigation of propargylbenzenes as inhibitors of enzymes involved in cancer cell proliferation. The triple bond in these compounds can serve as a handle for covalent bond formation with biological targets, leading to potent and selective inhibition. Given these findings, 4-(but-3-yn-1-yl)-2-ethoxy-1-methoxybenzene represents an intriguing candidate for further investigation into its potential as a lead compound for drug development.

The synthesis of 4-(but-3-yn-1-yl)-2-ethoxy-1-methoxybenzene involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the but-3ynyl group typically involves Sonogashira coupling reactions between bromo-substituted benzene derivatives and terminal alkynes. Subsequent functionalization at the 2-position and 1-position with ethoxy and methoxy groups can be achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

In terms of pharmacological activity, preliminary computational studies suggest that 4-(but-3-ynto)leaving positions on this molecule could interact with various biological targets. The ethoxy and meth oxy groups may modulate binding affinity through hydrophobic interactions or hydrogen bonding, while the alkyne group could serve as a scaffold for further derivatization to enhance target specificity. These insights are supported by docking studies comparing the binding modes of similar benzene derivatives with known bioactivities.

The potential applications of 4-(but -3 -yn -1 -y l)-2 -eth oxy -1 -meth oxybenzene extend beyond traditional small-molecule drug discovery. Its unique structural features make it an attractive starting point for designing novel materials with applications in photopharmacology or targeted drug delivery systems. For instance, the alkyne group can be functionalized to attach photosensitizers or targeting ligands, enabling precise control over drug release in response to external stimuli such as light.

As research in this area progresses, it is anticipated that 4-(but -3 -yn -1 -y l)-2 -eth oxy -1 -meth oxybenzene will continue to attract attention from academic researchers and pharmaceutical companies alike. Its structural complexity combined with its potential for further chemical modification offers a rich platform for innovation in medicinal chemistry. Future studies may focus on optimizing synthetic routes to improve yield and scalability while exploring new derivatives that exhibit enhanced biological activity.

In conclusion,4-(but -3 -yn -1 y l)-2 eth oxy 1 meth oxybenzene (CAS No. 2229457 47 8) is a structurally fascinating compound with significant potential in pharmaceutical research Its unique combination of functional groups makes it an excellent candidate for further exploration into drug discovery applications The growing interest in benzene derivatives containing alkyne groups underscores its importance as a scaffold for developing novel therapeutic agents As more data becomes available on its biological activity synthetic feasibility will continue to drive innovation in this field。